Cas no 117321-74-1 (2H-1,4-Benzoxazine, 7,8-difluoro-3-methyl-)

• Product Name: 2H-1,4-Benzoxazine, 7,8-difluoro-3-methyl-
• CAS No: 117321-74-1
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• CID: 1210603
• PubChem ID: 10943117
• Update Time: 2025-04-20

2H-1,4-Benzoxazine, 7,8-difluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine, 7,8-difluoro-3-methyl-
• 7,8-difluoro-3-methyl-2H-1,4-benzoxazine
• SCHEMBL3339274
• 117321-74-1
• BLQUEQUJBDELIP-UHFFFAOYSA-N
• 7,8-difluoro-3-methyl-2H-[1,4]benzoxazine
• DTXSID00449197

• Inchi： 1S/C9H7F2NO/c1-5-4-13-9-7(12-5)3-2-6(10)8(9)11/h2-3H,4H2,1H3
• InChI Key： BLQUEQUJBDELIP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1OCC(C)=N2)F

Computed Properties

• Exact Mass: 183.04961
• Monoisotopic Mass: 183.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59